Cas no 1806740-79-3 (5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806740-79-3
• MF: C₇H₂F₆N₂O₄
• MW: 292.092202663422
• CID: 4831387
• Update Time: 2025-06-13

5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O4/c8-6(9,10)3-4(15(17)18)2(16)1-14-5(3)19-7(11,12)13/h1,16H
• InChI Key： FNTNHRYTVBLXIY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1[N+](=O)[O-])O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 3.3
• Topological Polar Surface Area: 88.2

Additional information on 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806740-79-3)

5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806740-79-3, represents a class of pyridine derivatives characterized by the presence of multiple functional groups that enhance its potential as a building block for various bioactive molecules. The structural features of this compound, particularly the trifluoromethoxy and trifluoromethyl substituents, contribute to its unique chemical properties and make it a subject of intense study in synthetic organic chemistry.

The significance of this compound lies in its versatility as a precursor in the synthesis of more complex pharmacophores. The nitro and hydroxyl groups provide opportunities for further functionalization, enabling chemists to explore diverse chemical modifications. These modifications can lead to the development of novel compounds with enhanced biological activity, making 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine a valuable asset in drug discovery programs.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The introduction of electron-withdrawing groups such as nitro and trifluoromethyl substituents can significantly alter the electronic properties of the pyridine ring, influencing its interactions with biological targets. This has led to the exploration of these compounds as potential therapeutic agents.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and lipophilicity, which are crucial factors in drug design. Compounds containing this group often exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications. Additionally, the trifluoromethyl group is known to increase binding affinity to biological targets, thereby improving the efficacy of the final drug molecule.

Recent studies have highlighted the utility of 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of nitro and hydroxyl groups allows for selective modifications that can fine-tune the activity of these inhibitors against specific targets.

The synthesis of 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The chemical properties of this compound make it an attractive candidate for further investigation in medicinal chemistry. Its ability to undergo diverse chemical transformations allows for the creation of a wide range of derivatives with tailored biological activities. This flexibility is essential in drug discovery, where lead optimization often involves iterative modifications to improve potency and selectivity.

In conclusion, 5-Hydroxy-4-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806740-79-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutic agents. As research in this field continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.